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Compound of Interest

Compound Name: 2-(5-Oxazolyl)benzonitrile

Cat. No.: B181152 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for 2-(5-Oxazolyl)benzonitrile, including operational and

disposal plans, to build a foundation of trust and value in laboratory safety and chemical

handling.

Personal Protective Equipment (PPE)
When handling 2-(5-Oxazolyl)benzonitrile, appropriate personal protective equipment must

be worn to minimize exposure and ensure personal safety. The following table summarizes the

required PPE.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option. A regular

replacement schedule should

be established to prevent

permeation.[2]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn. For larger

quantities or potential for

splashing, a chemical-resistant

apron or coveralls may be

necessary.[3]

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates if working

outside of a fume hood or if

dusts/aerosols can be

generated.[3][4]

Health Hazard Information
Understanding the potential health hazards of 2-(5-Oxazolyl)benzonitrile is crucial for safe

handling.
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Hazard Classification Description

Acute Toxicity (Oral) May be harmful if swallowed.

Acute Toxicity (Dermal) May be harmful in contact with skin.

Skin Corrosion/Irritation May cause skin irritation.[5][6]

Eye Damage/Irritation May cause serious eye irritation.[5][6]

Respiratory Sensitization May cause respiratory irritation.[5][6]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of 2-(5-
Oxazolyl)benzonitrile and ensuring a safe laboratory environment.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]

Handling:

All handling of 2-(5-Oxazolyl)benzonitrile should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[8]

Avoid direct contact with skin and eyes by wearing the appropriate PPE.[8]

Avoid inhalation of dust or vapors.[8]

Wash hands thoroughly after handling.[5]

Accidental Release Measures
In the event of a spill or accidental release, follow these procedures:
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Evacuate the area and ensure adequate ventilation.[8]

Wear appropriate PPE, including respiratory protection.[8]

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

suitable, labeled container for disposal.[8]

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Do not allow the chemical to enter drains or waterways.[8]

Disposal Plan
All waste containing 2-(5-Oxazolyl)benzonitrile must be handled and disposed of in

accordance with local, state, and federal regulations.

Collect all chemical waste in a designated, properly labeled, and sealed container.

Dispose of the chemical waste through a licensed hazardous waste disposal company. Do

not mix with other waste streams unless explicitly permitted.

Empty containers should be triple-rinsed and disposed of as hazardous waste.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 2-(5-
Oxazolyl)benzonitrile in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-(5-Oxazolyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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